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Compound of Interest

Compound Name: 4-Bromoquinolin-6-ol

Cat. No.: B3030181

Introduction: The Quinoline Scaffold as a
Cornerstone in Drug Discovery

The quinoline scaffold is a privileged heterocyclic system in medicinal chemistry, forming the
structural core of numerous natural products and synthetic compounds with a broad spectrum
of biological activities. Its rigid bicyclic structure provides a template for the spatial orientation of
functional groups, enabling precise interactions with biological targets. Within this class of
compounds, 4-Bromoquinolin-6-ol and its derivatives have emerged as versatile
intermediates and pharmacophores in the development of novel therapeutic agents. This
technical guide provides an in-depth overview of the applications of 4-Bromoquinolin-6-ol in
medicinal chemistry, complete with detailed synthetic protocols and methodologies for
biological evaluation.

A critical aspect of the chemistry of 4-Bromoquinolin-6-ol is its existence in a tautomeric
equilibrium with its more stable keto form, 6-bromoquinolin-4(1H)-one. Spectroscopic and
crystallographic studies have shown that in both solid and solution states, the keto-form is
predominantly favored.[1][2][3][4][5] This guide will address both tautomeric forms, with a focus
on the applications stemming from the synthetically versatile 6-bromoquinolin-4(1H)-one.

Synthetic Applications: A Gateway to Complex
Bioactive Molecules
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The strategic placement of the bromine atom and the hydroxyl/keto group on the quinoline ring
makes 4-Bromogquinolin-6-ol a highly valuable starting material for the synthesis of a variety
of bioactive molecules. The bromine atom serves as a handle for various cross-coupling
reactions, allowing for the introduction of diverse substituents, while the keto/hydroxyl group
can be functionalized to further modulate the compound's properties.

Key Synthetic Intermediate for PIBK/IMTOR Inhibitors

One of the most significant applications of 4-Bromoquinolin-6-ol is its role as a key
intermediate in the synthesis of potent inhibitors of the Phosphoinositide 3-kinase
(PI3K)/mammalian Target of Rapamycin (mTOR) signaling pathway.[6][7][8][9][10] This
pathway is frequently dysregulated in various cancers, making it a prime target for anticancer
drug development. Notably, 6-bromoquinolin-4-ol is a precursor to 6-bromo-4-iodoquinoline, a
crucial building block for the synthesis of GSK2126458, a highly potent PI3K/mTOR dual
inhibitor.[11]
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Synthesis of 6-bromo-4-iodoquinoline

Meldrum's_acid Triethyl_orthoformate

Ethanol, Reflux
E—(((4—Bromophenyl)amino)methylene)j

2,2-dimethyl-1,3-dioxane-4,6-dione

Diphenyl ether, Heat

6-Bromoquinolin-4-ol
(4-Bromoquinolin-6-ol tautomer)

POCI3, DMF
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6-Bromo-4-iodoquinoline

(GSK2126458 Precursor)
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Anticancer Screening Workflow
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Antimicrobial Susceptibility Testing Workflow
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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